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Compound of Interest

Methyl 4-oxo-4-(2-
Compound Name:

propionylhydrazino)butanoate
CAS No.: 1255147-06-8

Cat. No.: B1424941

Get Quote
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Case Study: Methyl Succinyl Propionyl Hydrazide

Executive Summary & Core Directive

In the field of drug development and peptidomimetic synthesis, trivial names often obscure the
precise stereochemical and functional nature of a molecule. "Methyl succinyl propionyl
hydrazide" is a classic example of semi-systematic nomenclature that describes chemical
provenance rather than structural hierarchy.

This guide provides a rigorous derivation of the Preferred IUPAC Name (PIN) for this
compound. It transitions from ambiguous trivial terminology to a definitive systematic name,
supported by a validated synthesis protocol and structural confirmation methodologies. This
document is designed for medicinal chemists requiring absolute precision in compound
registration and patent filing.

Structural Analysis & Deconstruction
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To derive the correct IUPAC name, we must first reverse-engineer the molecular structure from
its trivial components. The name implies an asymmetric diacylhydrazine scaffold derived from
two distinct acyl precursors.

Eragment Identification

Component Trivial Name Chemical Structure IUPAC Equivalent
) 4-Methoxy-4-
Fragment A Methyl succinyl
oxobutanoyl
Fragment B Propionyl Propanoyl
Core Hydrazide Hydrazine (backbone)

Connectivity Logic
The term "Hydrazide" in this context suggests a N,N'-diacylhydrazine structure. The "Methyl
succinyl" moiety refers to the monomethyl ester of succinic acid acting as an acylating agent.

e Structure:

IUPAC Nomenclature Derivation

The derivation follows the IUPAC Nomenclature of Organic Chemistry (Blue Book P-66)
hierarchy.

Step-by-Step Priority Rules
 Principal Functional Group Determination: The molecule contains both an Ester (

) and a Hydrazide (

).

o Rule: Esters have higher priority than amides and hydrazides.
o Result: The parent compound is an Ester. The suffix will be -oate.

e Parent Chain Selection: The ester is part of the succinyl-derived chain.
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o Chain: Butane (4 carbons).

o Principal Group: Methyl ...[1] butanoate.[1]

e Numbering: Carbon 1 is the ester carbonyl carbon (
).
o : Ester Carbonyl.

o : The carbon attached to the hydrazide nitrogen.

o Substituent Naming (The Hydrazide Linker): At position 4, the chain is attached to a nitrogen.
The group is

o This is a hydrazinyl group substituted at the

-position (or position 2 of the hydrazine).

o The substituent on the hydrazine is propanoyl (propionyl).
o Combined Substituent Name: 2-propanoylhydrazinyl.
o Since the

is a carbonyl group that is part of the parent butane chain but modified, we treat the
oxygen as an "oxo" substituent if we name the chain as a generic alkane, OR we treat the
whole group.

o Refined Approach (P-65.1.3.3): When an amide/hydrazide is formed at the end of a chain
named as an ester, it is often treated as a substituent on the acyl group. However, the
most precise method for this acyclic structure is to name the ester as the parent and the
rest as a substituent on the terminal carbon.

o

Correct Construction: Methyl 4-oxo-4-(2-propanoylhydrazinyl)butanoate.

The Preferred IUPAC Name (PIN)
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Methyl 4-ox0-4-(2-propanoylhydrazinyl)butanoate

Note on Ambiguity: If the trivial name implied "Methylsuccinyl" as a single alkyl-substituted
succinyl group (e.g., 2-methylbutanedioic acid derivative), the structure would differ. However,
standard chemical convention dictates that "Methyl succinyl” with a space refers to the methyl

ester.

Nomenclature Decision Tree (Visualization)
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Input: Methyl succinyl propionyl hydrazide

Identify Functional Groups:
1. Ester (-COOMe)
2. Hydrazide (-CONHNHCO-)

l

Check Priority (Blue Book P-41):
Ester > Hydrazide?

Parent = Ester

(Methyl ... butanoate)

Numbering:
C1 = Ester Carbonyl
C4 = Amide/Hydrazide Carbon

:

Name Substituent at C4:
-NH-NH-CO-Et
= (2-Propanoylhydrazinyl)

PIN: Methyl 4-oxo-4-(2-propanoylhydrazinyl)butanoate

Click to download full resolution via product page

Figure 1: Logical decision tree for deriving the systematic IUPAC name from the trivial
description.

Synthesis & Validation Protocol
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To ensure the name corresponds to a physical reality, the following synthesis protocol is
provided. This method utilizes a "bottom-up" approach to avoid polymerization, which is a
common risk when working with bifunctional succinyl derivatives.

Reaction Scheme

Reagents:

Succinic anhydride (Precursor A)

Methanol (excess)

Thionyl Chloride (

)

Propionyl hydrazide (Precursor B)
Pathway:
» Ring Opening: Succinic anhydride + MeOH

Monomethyl succinate.

o Activation: Monomethyl succinate +

Methyl 4-chloro-4-oxobutanoate (Methyl succinyl chloride).

e Coupling: Methyl succinyl chloride + Propionyl hydrazide

Target Molecule.

Detailed Experimental Protocol

Step 1: Preparation of Methyl Succinyl Chloride

e Dissolve 10.0 g of succinic anhydride in 50 mL of anhydrous methanol. Reflux for 2 hours to
generate monomethyl succinate.

o Evaporate excess methanol under reduced pressure.
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o Redissolve the residue in 50 mL dry DCM. Add 1.2 eq of thionyl chloride dropwise at 0°C.
o Reflux for 1 hour. Remove solvent and excess
in vacuo. Yields crude Methyl 4-chloro-4-oxobutanoate as a colorless oil.[2]

Step 2: Hydrazide Coupling (The Critical Step)

Setup: Flame-dry a 250 mL round-bottom flask under Nitrogen atmosphere.

e Solvent: Dissolve 1.0 eq of Propionyl hydrazide in anhydrous THF (Tetrahydrofuran). Add 1.1
eq of Triethylamine (TEA) as an acid scavenger.

» Addition: Cool solution to 0°C. Add the crude Methyl succinyl chloride (dissolved in minimal
THF) dropwise over 30 minutes. Critical: Slow addition prevents the formation of symmetrical
dimers.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours.
o Workup: Filter off the triethylamine hydrochloride salt. Concentrate the filtrate.

 Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography
(Silica gel, EtOAc/Hexane gradient).

Analytical Validation (Self-Validating Metrics)
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Technique Expected Signal Structural Assignment

Methyl ester (
1H NMR (DMSO-d6)

3.60 (s, 3H)
)
Succinyl backbone (
2.50-2.60 (m, 4H) )
1.05 (t, 3H), 2.10 (q, 2H) Propionyl ethyl group
Hydrazide protons (
9.80, 10.10 (s, 2H) )
Ester
IR Spectroscopy 1735
stretch
Diacylhydrazide
1680, 1660
stretches

Synthesis Workflow Visualization

+ MeOH

Reflux + SOCI2 | Methyl Succinyl Chioride

Succinic Anhydride Monomethyl Succinate (Activated)

Propionyl Hydrazide gttt

+ Propionyl Hydrazide
+ TEA, THF, 0°C

Methyl 4-ox0-4-(2-propanoylhydrazinyl)butanoate

Click to download full resolution via product page

Figure 2: Convergent synthesis pathway preventing symmetrical byproduct formation.

Applications in Drug Discovery
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Understanding the nomenclature and synthesis of this compound is critical for:

» Peptidomimetics: The diacylhydrazine unit acts as an aza-peptide bond isostere, mimicking
the turn structure of proteins while resisting enzymatic hydrolysis.

e Cross-linking Reagents: The distinct reactivity of the ester (nucleophilic attack) and the
hydrazide (H-bonding donor) allows this molecule to serve as a heterobifunctional linker.

e Prodrug Design: The methyl ester can be hydrolyzed in vivo by esterases to release the free
acid form, altering solubility and pharmacokinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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